2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide

• IUPAC Name: 2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethylthiophene-3-carboxamide
• InChI: InChI=1S/C14H12Cl2N2O2S/c1-6-7(2)21-14(11(6)12(17)19)18-13(20)9-5-8(15)3-4-10(9)16/h3-5H,1-2H3,(H2,17,19)(H,18,20)
• InChI Key: OJQNSYNKWMSTPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)N)NC(=O)C2=C(C=CC(=C2)Cl)Cl)C
• Molecular Formula: C14H12Cl2N2O2S
• Molecular Weight: 343.2 g/mol

Description

2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide, also known as DTT, is a chemical compound that has been widely used in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide involves its ability to reduce disulfide bonds in proteins. Disulfide bonds are important for protein folding and stability, and their reduction can lead to protein denaturation. 2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide acts as a reducing agent by donating electrons to disulfide bonds, which breaks them and produces two sulfhydryl (-SH) groups. These sulfhydryl groups can then form new disulfide bonds or react with other functional groups in proteins, leading to changes in their structure and function.
Biochemical and Physiological Effects:
2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide has been found to have a variety of biochemical and physiological effects. In addition to its role in protein folding and quality control, 2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide has been shown to affect ion channels, neurotransmitter release, and cellular signaling pathways. 2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide has also been reported to have antioxidant properties, which can protect cells from oxidative stress and damage.

Advantages and Limitations for Lab Experiments

2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide has several advantages for lab experiments. It is a highly effective reducing agent that can rapidly reduce disulfide bonds in proteins. It is also relatively inexpensive and readily available. However, 2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide has several limitations. It can be toxic to cells at high concentrations, and its reducing activity can interfere with some assays that rely on disulfide bonds. 2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide can also be unstable in solution, which can affect its efficacy and reproducibility.

Future Directions

There are several future directions for research on 2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide. One area of interest is the development of more potent and selective inhibitors of PDI. This could lead to the discovery of new therapeutic targets for diseases that involve ER stress and protein misfolding. Another area of interest is the study of the role of 2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide in cellular signaling pathways and its potential as a therapeutic agent for oxidative stress-related diseases. Finally, the development of new methods for stabilizing 2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide in solution could improve its efficacy and reproducibility in lab experiments.

Synthesis Methods

The synthesis method of 2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide involves several steps. The first step is the reaction between 2,5-dichlorobenzoyl chloride and 4,5-dimethylthiophene-2-carboxylic acid to form 2,5-dichlorobenzoyl-4,5-dimethylthiophene-2-carboxylic acid. The second step is the reaction between this intermediate and ammonia to produce 2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide. This synthesis method has been reported to have a high yield and purity.

Scientific Research Applications

2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide has been widely used in scientific research due to its ability to inhibit the activity of protein disulfide isomerase (PDI), which is an enzyme that plays a crucial role in protein folding and quality control in the endoplasmic reticulum (ER). 2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide is commonly used to reduce disulfide bonds in proteins, which can help to unfold and denature them. This makes it easier to study the structure and function of proteins in vitro. 2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide has also been used to study the role of PDI in various biological processes, such as viral infection, cancer, and neurodegenerative diseases.